![molecular formula C17H19FN2O2S B501333 1-(2-Fluorophenyl)-4-tosylpiperazine CAS No. 431910-13-3](/img/structure/B501333.png)
1-(2-Fluorophenyl)-4-tosylpiperazine
Overview
Description
1-(2-Fluorophenyl)-4-tosylpiperazine is a chemical compound with the molecular formula C10H13FN2 . It has an average mass of 180.222 Da and a monoisotopic mass of 180.106277 Da .
Molecular Structure Analysis
The molecular structure of 1-(2-Fluorophenyl)-4-tosylpiperazine consists of a piperazine ring with a fluorophenyl group attached . The exact 3D structure may be viewed using specific software .Scientific Research Applications
Synthesis of 1-(2-Fluorophenyl)pyrazoles
This compound is used in the synthesis of 1-(2-Fluorophenyl)pyrazoles by 1,3-Dipolar Cycloaddition of the Corresponding Sydnones . The sydnones, which are reaction intermediates, are characterized by single crystal X-ray diffraction analysis .
Biomedical Applications
1-(2-Fluorophenyl)pyrazoles, synthesized using 1-(2-Fluorophenyl)-4-tosylpiperazine, have significant biomedical applications . They are used as a scaffold for antitumor agents, accounting for 15% of the biomedical applications .
NMDA Receptor Antagonists
Some substances synthesized using 1-(2-Fluorophenyl)-4-tosylpiperazine function as NMDA receptor antagonists . These substances elicit dissociative effects in people who use these substances recreationally .
Research Chemicals
1-[1-(2-Fluorophenyl)-2-phenylethyl]pyrrolidine (fluorolintane, 2-F-DPPy) has recently appeared as a research chemical . Users report that it has dissociative effects .
Synthesis of Pyrazolo[3,4-b]pyridines
1-(2-Fluorophenyl)-4-tosylpiperazine is used in the synthesis of Pyrazolo[3,4-b]pyridines . These compounds have two possible tautomeric forms: the 1H- and 2H-isomers .
Biological Activity
1H-pyrazolo[3,4-b]pyridines, synthesized using 1-(2-Fluorophenyl)-4-tosylpiperazine, have significant biological activity . They have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine .
properties
IUPAC Name |
1-(2-fluorophenyl)-4-(4-methylphenyl)sulfonylpiperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O2S/c1-14-6-8-15(9-7-14)23(21,22)20-12-10-19(11-13-20)17-5-3-2-4-16(17)18/h2-9H,10-13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YENFIOQUEXDSIN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluorophenyl)-4-tosylpiperazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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